Cas no 1805522-84-2 (Ethyl 3-bromo-4-cyano-5-ethylbenzoate)

• Product Name: Ethyl 3-bromo-4-cyano-5-ethylbenzoate
• CAS No: 1805522-84-2
• MF: C₁₂H₁₂BrNO₂
• MW: 282.133182525635
• CID: 4796070
• Update Time: 2025-05-23

Ethyl 3-bromo-4-cyano-5-ethylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromo-4-cyano-5-ethylbenzoate

• Inchi： 1S/C12H12BrNO2/c1-3-8-5-9(12(15)16-4-2)6-11(13)10(8)7-14/h5-6H,3-4H2,1-2H3
• InChI Key： KZUTVDSRDMUIEG-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)OCC)C=C(C=1C#N)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 297
• XLogP3: 3.3
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 3-bromo-4-cyano-5-ethylbenzoate

Ethyl 3-bromo-4-cyano-5-ethylbenzoate (CAS No. 1805522-84-2): A Comprehensive Overview

Ethyl 3-bromo-4-cyano-5-ethylbenzoate, identified by the CAS registry number 1805522-84-2, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a benzoate ester group, a bromine atom, and a cyano group. The presence of these functional groups makes it highly versatile and valuable in synthetic chemistry.

The molecular structure of Ethyl 3-bromo-4-cyano-5-ethylbenzoate consists of a benzene ring substituted with three distinct groups: an ethoxy group at position 1, a bromine atom at position 3, and a cyano group at position 4. Additionally, an ethyl group is attached at position 5. This substitution pattern provides the compound with unique electronic properties and reactivity, making it an attractive substrate for various organic transformations.

Recent studies have highlighted the importance of such substituted benzoate derivatives in the development of advanced materials and pharmaceutical agents. For instance, researchers have explored the use of Ethyl 3-bromo-4-cyano-5-ethylbenzoate as a precursor for synthesizing bioactive molecules with potential anticancer and anti-inflammatory properties. The bromine atom in the structure serves as an excellent leaving group, enabling nucleophilic substitution reactions that can lead to the formation of diverse derivatives.

In terms of synthesis, Ethyl 3-bromo-4-cyano-5-ethylbenzoate can be prepared through a multi-step process involving Friedel-Crafts acylation, bromination, and cyanation reactions. The choice of reagents and reaction conditions plays a critical role in ensuring high yields and purity. For example, the use of aluminum chloride as a catalyst in Friedel-Crafts reactions has been shown to significantly improve the efficiency of acylation steps.

The application of Ethyl 3-bromo-4-cyano-5-ethylbenzoate extends beyond pharmaceuticals. It has also been investigated for its potential in electronic materials, particularly in the synthesis of conducting polymers and organic semiconductors. The cyano group imparts electron-withdrawing properties to the molecule, which can enhance the electronic performance of materials derived from this compound.

Moreover, recent advancements in green chemistry have led to the exploration of more sustainable methods for synthesizing Ethyl 3-bromo-4-cyano-5 ethylbenzoate. Researchers are focusing on reducing waste generation and improving energy efficiency during the production process. For instance, microwave-assisted synthesis has been proposed as an eco-friendly alternative to traditional heating methods.

In conclusion, Ethyl 3-bromo -4-cyano -5 ethyl benzoate (CAS No. 1805522 -84 -2) is a highly functionalized organic compound with promising applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in modern synthetic chemistry. As research continues to uncover new possibilities for this compound, its role in advancing science and technology is expected to grow significantly.